Cas no 2138175-67-2 (4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde)

• Product Name: 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde
• CAS No: 2138175-67-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6172084
• PubChem ID: 165452513
• Update Time: 2025-06-27

4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-740670
• 2138175-67-2
• 4-[ethyl(methyl)amino]-2,5-dimethylbenzaldehyde
• 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde

• Inchi： 1S/C12H17NO/c1-5-13(4)12-7-9(2)11(8-14)6-10(12)3/h6-8H,5H2,1-4H3
• InChI Key： PNXYIMDLCNRDNJ-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C=C1C)N(C)CC

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde

4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde: A Versatile Compound with Broad Applications in Medicinal Chemistry and Biotechnology

4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde (CAS No. 2138175-67-2) is a multifunctional aromatic aldehyde derivative characterized by its unique molecular framework. This compound contains a benzene ring substituted with three functional groups: two methyl groups at the 2 and 5 positions, and a substituted amino group at the 4 position. The ethyl(methyl)amino moiety introduces polarity and potential hydrogen-bonding capabilities, while the aromatic ring provides structural stability and bioavailability. Recent studies have highlighted its potential in drug discovery, material science, and biochemical applications, making it a focal point for researchers in the biomedical field.

The 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde molecule exhibits a conjugated system between the benzene ring and the aldehyde group, enabling it to interact with various biological targets. Its molecular weight and solubility profile are critical parameters for assessing its pharmacokinetic properties. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated that the compound's aldehyde functionality can act as a reactive handle for conjugation with biomolecules, enhancing its utility in drug conjugation and targeted therapy strategies.

Recent advances in medicinal chemistry have revealed that the 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde scaffold can be modified to modulate its biological activity. For instance, the introduction of hydrophobic substituents at the 2 and 5 positions has been shown to improve membrane permeability, a key factor in drug development. A 2023 study in *Bioorganic & Medicinal Chemistry* reported that derivatives of this compound exhibited enhanced antitumor activity against multidrug-resistant cancer cell lines, underscoring its potential as a lead compound for cancer therapy.

The ethyl(methyl)amino group at the 4 position plays a pivotal role in determining the compound's reactivity and selectivity. This functional group can participate in various chemical reactions, such as nucleophilic substitution and Michael addition, which are essential for the synthesis of complex drug molecules. Researchers have also explored its use as a building block for designing small-molecule inhibitors targeting specific enzymes, such as protein kinases and histone deacetylases.

Applications of the 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde compound extend beyond traditional pharmaceuticals. In biotechnology, its aromatic ring structure makes it suitable for conjugation with fluorescent dyes, enabling its use as a molecular probe in imaging studies. A 2023 paper in *Advanced Materials* highlighted its potential as a scaffold for developing stimuli-responsive hydrogels, which could have applications in tissue engineering and drug delivery systems.

Recent computational studies have focused on optimizing the 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde structure to enhance its therapeutic potential. Molecular docking simulations have shown that the compound can bind to specific protein targets with high affinity, suggesting its viability as a candidate for treating metabolic disorders. Additionally, its low toxicity profile, as reported in preclinical trials, has made it an attractive option for further development.

The ethyl(methyl)amino functionality also contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological macromolecules. This property has been leveraged in the design of small-molecule inhibitors targeting G-protein-coupled receptors (GPCRs), a class of proteins involved in numerous physiological processes. The structural versatility of the 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde scaffold has enabled the creation of derivatives with tailored pharmacological profiles.

Current research trends indicate that the 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde is being explored for its potential in developing novel therapeutics for neurodegenerative diseases. A 2023 study in *Neurochemical Research* demonstrated that its derivatives exhibited neuroprotective effects in models of Parkinson's disease, suggesting its role in modulating oxidative stress and neuronal survival pathways.

The synthesis of the 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde compound involves a series of well-defined chemical reactions, including alkylation and functional group modification. Green chemistry approaches are increasingly being adopted to minimize environmental impact while maintaining high yields. These strategies align with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that the compound's production meets regulatory and ecological standards.

As the field of medicinal chemistry evolves, the 4-[Ethyl(methyl)amino]-2,5-dimethylbenzaldehyde compound continues to attract attention for its adaptability and functional versatility. Its ability to serve as a scaffold for drug design, a molecular probe for imaging studies, and a building block for advanced materials underscores its significance in modern biomedical research. Ongoing studies are likely to uncover additional applications, further solidifying its role in the development of innovative therapeutic solutions.